Cas no 2171748-77-7 (2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid)

• Product Name: 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid
• CAS No: 2171748-77-7
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6053786
• PubChem ID: 165585816
• Update Time: 2025-07-22

2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid
• 2171748-77-7
• 2-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpentanoic acid
• EN300-1526570

• Inchi： 1S/C27H31N3O5/c1-3-15-27(2,25(32)33)30-24(31)23(14-8-9-16-28)29-26(34)35-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,3,8-9,14-15,17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QMBZBONMSBALJJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)CCC)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 129Ų

Additional information on 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid

Introduction to 2-5-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic Acid (CAS No. 2171748-77-7)

Compound with the chemical identifier CAS No. 2171748-77-7 and the product name 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The intricate molecular architecture of this compound, characterized by a combination of cyano, methoxycarbonyl, amino, and pentanoic acid functionalities, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural complexity of 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid is not merely a matter of academic curiosity but holds practical implications for its biological activity. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and protection strategies. This moiety not only enhances the stability of the compound during synthetic processes but also suggests potential applications in the development of peptidomimetics or protease inhibitors.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that can modulate biological pathways with high specificity and efficacy. The compound in question, with its multifaceted functional groups, is well-positioned to contribute to this effort. Specifically, the cyano group can participate in hydrogen bonding interactions, while the methoxycarbonyl group can influence lipophilicity and metabolic stability. These features make it an attractive scaffold for designing molecules that can interact with biological targets in a controlled manner.

The pentanamido and pentanoic acid moieties further enrich the structural diversity of this compound, providing multiple sites for potential interactions with biological receptors or enzymes. Such structural elements are often exploited in drug design to optimize pharmacokinetic properties, including solubility, bioavailability, and target binding affinity. The incorporation of these functional groups into a single molecule underscores the compound's potential as a versatile tool for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In the case of 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. This hypothesis is supported by preliminary experimental data indicating favorable interactions with model systems.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, modern synthetic methodologies have made considerable progress in addressing these challenges. The use of advanced catalytic systems and chiral auxiliaries has enabled chemists to construct complex frameworks with high precision. This has opened up new possibilities for designing molecules with tailored biological properties.

In addition to its potential therapeutic applications, 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid may also serve as a valuable intermediate in the synthesis of more complex derivatives. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of compounds for high-throughput screening or structure-based drug design studies. This approach has been widely adopted in industry and academia to identify novel lead compounds with improved pharmacological profiles.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only provides structural rigidity but also enhances metabolic stability and bioavailability upon oral administration. These properties make fluorinated compounds particularly attractive for drug development efforts aimed at improving therapeutic outcomes while minimizing side effects.

The cyano group is another functional moiety that has garnered attention due to its ability to participate in hydrogen bonding interactions and influence electronic properties. In some cases, cyano-substituted compounds exhibit enhanced binding affinity to biological targets compared to their non-substituted counterparts. This has led to their incorporation into numerous drug candidates that have successfully progressed into clinical trials.

The pentanamido and pentanoic acid functionalities contribute additional layers of complexity to this molecule, providing multiple sites for potential interactions with biological targets. These groups are often found in biologically active molecules due to their ability to engage in hydrogen bonding networks or form salt bridges with protein surfaces. Such interactions are critical for achieving high binding affinity and selectivity.

In conclusion, 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications in drug development. The combination of cyano, methoxycarbonyl, amino, and pentanoic acid functionalities positions it as a promising candidate for further exploration in medicinal chemistry. Its multifaceted nature makes it an attractive scaffold for designing molecules that can modulate biological pathways with high specificity and efficacy.